2-(6-chloro-3-pyridinyl)-5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazole

• IUPAC Name: 2-(6-chloropyridin-3-yl)-5,6-dimethyl-1-[(4-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C22H20ClN3/c1-14-4-6-17(7-5-14)13-26-20-11-16(3)15(2)10-19(20)25-22(26)18-8-9-21(23)24-12-18/h4-12H,13H2,1-3H3
• InChI Key: IPHAFTBBGVGZFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C(=C3)C)C)N=C2C4=CN=C(C=C4)Cl
• Molecular Formula: C22H20ClN3
• Molecular Weight: 361.9 g/mol

Description

2-(6-Chloro-3-pyridinyl)-5,6-dimethyl-1-(4-methylbenzyl)-1H-1,3-benzimidazole, commonly referred to as CMP-MB, is a small molecule that has been studied for its potential applications in the field of medicinal chemistry. CMP-MB has been studied for its ability to act as a ligand for various biological targets, and has been used in a variety of scientific experiments.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Innovative Synthesis Approaches: Research indicates methods for generating benzimidazole derivatives under specific conditions, highlighting the versatility of such compounds in synthesis. For instance, the generation of benzimidazolopyrimidines under kinetically controlled conditions showcases the structural manipulation possibilities for related compounds (Sharma, Kumar, & Sharma, 2005).
• Chemical Modification and Optimization: The synthesis and modification of similar structures, like 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine, for improved green metrics in chemical processes demonstrate the ongoing efforts to enhance the efficiency and sustainability of producing such complex molecules (Gilbile, Bhavani, & Vyas, 2017).

Potential Applications in Materials and Bioactive Molecules

• Antibacterial and Anticancer Studies: Compounds with benzimidazole and related structures have been evaluated for their efficacy against various biological targets. Novel benzyl-substituted N-heterocyclic carbene-silver acetate complexes, incorporating benzimidazole derivatives, show significant antibacterial activity and cytotoxicity, suggesting their utility in developing new therapeutic agents (Patil et al., 2011).
• Agricultural Applications: Additionally, the structural motif of benzimidazoles has been explored in agricultural contexts, such as in the sustained release formulations for agrochemicals. This implies the potential of such compounds in enhancing the delivery and efficacy of plant protection agents (Campos et al., 2015).

Structural and Mechanistic Insights

• Crystallographic Analysis: Detailed structural analyses, including crystal structures of arylsulfonylation products of benzimidazoles, provide insights into the conformational preferences and molecular interactions that could be fundamental in designing molecules for specific functions (Okmanov et al., 2022).